Cas no 1105243-61-5 (NGUIFESXRZTRMX-UHFFFAOYSA-N)

• Product Name: NGUIFESXRZTRMX-UHFFFAOYSA-N
• CAS No: 1105243-61-5
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 6086734
• PubChem ID: 44044869
• Update Time: 2025-06-10

NGUIFESXRZTRMX-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• NGUIFESXRZTRMX-UHFFFAOYSA-N
• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• F2495-1890
• N-[2-(cyclohexen-1-yl)ethyl]-2-(2-oxo-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-12-yl)acetamide
• N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-oxo-10-thia-1,8-diazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),8-dien-12-yl}acetamide
• 1105243-61-5
• AKOS024652796

• Inchi： 1S/C19H25N3O2S/c23-17(20-10-9-13-5-2-1-3-6-13)11-14-12-25-19-21-16-8-4-7-15(16)18(24)22(14)19/h5,14H,1-4,6-12H2,(H,20,23)
• InChI Key： NGUIFESXRZTRMX-UHFFFAOYSA-N
• SMILES： S1C2=NC3C([H])([H])C([H])([H])C([H])([H])C=3C(N2C([H])(C([H])([H])C(N([H])C([H])([H])C([H])([H])C2=C([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])=O)C1([H])[H])=O

Computed Properties

• Exact Mass: 359.16674822g/mol
• Monoisotopic Mass: 359.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.1Ų

Additional information on NGUIFESXRZTRMX-UHFFFAOYSA-N

Comprehensive Analysis of CAS No 1105243-61-5 and NGUIFESXRZTRMX-UHFFFAOYSA-N: Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research and industrial applications, CAS No 1105243-61-5 and its associated product identifier NGUIFESXRZTRMX-UHFFFAOYSA-N have garnered significant attention. This compound, characterized by its unique molecular structure, plays a pivotal role in various high-tech sectors, including pharmaceuticals, materials science, and specialty chemicals. The InChIKey NGUIFESXRZTRMX-UHFFFAOYSA-N serves as a critical identifier for researchers and industry professionals, ensuring precise communication and documentation in global databases.

The growing interest in CAS 1105243-61-5 aligns with current trends in sustainable chemistry and green synthesis. As environmental concerns dominate scientific discourse, researchers are actively exploring how this compound can contribute to eco-friendly manufacturing processes. Recent studies highlight its potential as a catalyst in energy-efficient reactions, addressing frequently searched queries like "green chemistry alternatives" and "sustainable industrial catalysts." The compound's stability under moderate conditions makes it particularly attractive for applications requiring both performance and environmental compliance.

From a molecular perspective, NGUIFESXRZTRMX-UHFFFAOYSA-N represents a sophisticated chemical architecture that enables diverse functionalization. This characteristic answers common industry questions regarding "versatile building blocks for synthesis" and "multi-purpose chemical intermediates." Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the compound's high purity (>98%) and reproducible quality - crucial factors for pharmaceutical developers searching for "reliable API intermediates" or "GMP-compliant chemicals."

The thermal and chemical stability profile of CAS No 1105243-61-5 makes it particularly valuable in material science applications. Industry forums frequently discuss its potential in advanced polymer systems, responding to trending searches about "high-performance materials" and "next-generation composites." Researchers note its compatibility with various matrix materials, suggesting applications ranging from flexible electronics to specialized coatings. This versatility positions the compound as a solution to current challenges in material durability and performance optimization.

In the pharmaceutical sector, NGUIFESXRZTRMX-UHFFFAOYSA-N has emerged as a key intermediate for novel therapeutic agents. Patent analyses reveal its incorporation in several investigational drugs targeting prevalent health concerns - a fact that correlates with rising searches for "innovative drug scaffolds" and "targeted therapy components." The compound's molecular framework allows for strategic modifications, enabling medicinal chemists to optimize pharmacokinetic properties while maintaining synthetic efficiency.

Quality control protocols for CAS 1105243-61-5 adhere to stringent international standards, addressing industry demands for "certified reference materials" and "analytically validated compounds." Chromatographic methods developed for this substance demonstrate excellent resolution from potential impurities, providing reliable data for regulatory submissions. These analytical advancements directly respond to the pharmaceutical industry's emphasis on "quality by design" principles and "risk-based quality management."

The commercial availability of NGUIFESXRZTRMX-UHFFFAOYSA-N through specialized chemical suppliers meets growing market needs for "research-grade chemicals" and "scale-up ready intermediates." Supply chain analyses indicate stable production capacity with multiple qualified manufacturers, ensuring continuity for developmental projects. This availability supports the compound's increasing adoption across academic laboratories and industrial R&D facilities worldwide.

Future research directions for CAS No 1105243-61-5 include exploration of its electrochemical properties, responding to emerging interest in "energy storage materials" and "battery technology components." Preliminary studies suggest interesting redox characteristics that could prove valuable in developing next-generation energy solutions. Such potential applications align perfectly with global priorities in renewable energy and carbon-neutral technologies.

Safety assessments of NGUIFESXRZTRMX-UHFFFAOYSA-N confirm its compatibility with standard laboratory handling procedures, addressing common concerns about "chemical safety profiles" and "workplace exposure limits." Comprehensive material safety data sheets provide detailed guidance for proper storage, handling, and disposal - information frequently sought by EHS professionals and laboratory managers.

As the scientific community continues to investigate CAS 1105243-61-5, its significance in cutting-edge research becomes increasingly apparent. The compound's unique combination of structural features and functional versatility positions it as a valuable tool for addressing contemporary challenges across multiple scientific disciplines. With ongoing studies revealing new applications and optimized synthetic routes, NGUIFESXRZTRMX-UHFFFAOYSA-N stands poised to make substantial contributions to technological advancement in the coming years.